molecular formula C12H18N4S B2704468 [4-(4-Methylpiperazin-1-yl)phenyl]thiourea CAS No. 23861-84-9

[4-(4-Methylpiperazin-1-yl)phenyl]thiourea

Cat. No. B2704468
CAS RN: 23861-84-9
M. Wt: 250.36
InChI Key: IBFHROBTGMPOGS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

“[4-(4-Methylpiperazin-1-yl)phenyl]thiourea” is a compound that belongs to the class of organic compounds known as benzenesulfonamides . These are organic compounds containing a sulfonamide group that is S-linked to a benzene ring . It also belongs to the class of phenylpiperazines , which are compounds containing a phenylpiperazine skeleton, consisting of a piperazine bound to a phenyl group .


Synthesis Analysis

The synthesis of a similar compound, (4-methylpiperazin-1-yl)(1H2), was described in a study . The synthetic route began with a condensation reaction between 1-(phenyl)hydrazine hydrochloride and 1,1,3,3-tetramethoxy propane . This provided 1-(phenyl)-1-H-pyrazole-4-carboxylic acid, which reacted with SOCl2, using DMF as a catalyst, to offer the acyl chloride intermediate . This intermediate, in turn, reacted with 1-methylpiperazine to provide (4-methylpiperazin-1-yl)(1H2) .


Molecular Structure Analysis

The molecular structure of a similar compound, [4-(4-methylpiperazin-1-yl)phenyl]methanamine, has a CAS Number: 216144-45-5 and a Linear Formula: C12H19N3 . Another similar compound, 4-(4-Methylpiperazin-1-yl)phenylboronic Acid, has a Molecular Formula: C11H17BN2O2 and an Average mass: 220.076 Da .


Physical And Chemical Properties Analysis

The physical and chemical properties of a similar compound, [4-(4-methylpiperazin-1-yl)phenyl]methanamine, include a Molecular Weight of 205.3, a storage temperature under N2, a Purity of 95%, and a Boiling point of 122 - 124 / 0.05mm .

Safety and Hazards

The safety information for a similar compound, [4-(4-methylpiperazin-1-yl)phenyl]methanamine, includes Hazard Codes H302,H312,H314,H315,H319,H332,H335 and Precautionary statements P260,P262,P270,P280,P302 + P352,P304 + P340,P305 + P351 + P338,P402 + P404,P422 .

properties

IUPAC Name

[4-(4-methylpiperazin-1-yl)phenyl]thiourea
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H18N4S/c1-15-6-8-16(9-7-15)11-4-2-10(3-5-11)14-12(13)17/h2-5H,6-9H2,1H3,(H3,13,14,17)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IBFHROBTGMPOGS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1CCN(CC1)C2=CC=C(C=C2)NC(=S)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H18N4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

250.37 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Synthesis routes and methods

Procedure details

The title compound is prepared as described in Example 1 for [4-(2-pyrrolidin-1-yl-ethoxy)-phenyl]-urea but using 1-(4-isothiocyanato-phenyl)-4-methyl-piperazine and stirring the reaction mixture at RT for 17 h. Title compound: ES-MS: 251.0 [M+H]+; major peak at tR=3.56 min (System 1); Rf=0.27 (CH2Cl2/MeOH, 80/20).
Name
[4-(2-pyrrolidin-1-yl-ethoxy)-phenyl]-urea
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0 (± 1) mol
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reactant
Reaction Step One
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reactant
Reaction Step Two
Name
CH2Cl2 MeOH
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solvent
Reaction Step Three

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